N~2~-(2,5-dimethylphenyl)-N~2~-(phenylsulfonyl)-N~1~-[3-(trifluoromethyl)phenyl]glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2,5-dimethylanilino]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H21F3N2O3S/c1-16-11-12-17(2)21(13-16)28(32(30,31)20-9-4-3-5-10-20)15-22(29)27-19-8-6-7-18(14-19)23(24,25)26/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: PJYDAEFJHPXNHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(CC(=O)NC2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H21F3N2O3S
• Molecular Weight: 462.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a glycinamide moiety, which is a derivative of glycine, the simplest amino acid. It also has phenylsulfonyl and trifluoromethyl groups attached to it. The presence of these groups could potentially impart certain chemical properties to the compound, such as reactivity, polarity, and acidity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between them. Techniques like X-ray crystallography or NMR spectroscopy are typically used to determine the structure of such compounds.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For instance, the phenylsulfonyl and trifluoromethyl groups could potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. These could include properties like melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, if it’s a drug, its mechanism of action would involve interaction with biological targets. If it’s a reagent in a chemical reaction, its mechanism of action would involve its reactivity and the way it participates in the reaction.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, some compounds might be toxic, corrosive, flammable, or reactive. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For instance, if it has promising biological activity, it could be studied further for potential use as a drug.